Cas no 2137760-67-7 (1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one)
1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one
-
- Inchi: 1S/C11H20N2O/c1-9(2)10(14)13-5-3-11(4-6-13)7-12-8-11/h9,12H,3-8H2,1-2H3
- InChI Key: GUTMUZATCDDLKJ-UHFFFAOYSA-N
- SMILES: C(N1CCC2(CNC2)CC1)(=O)C(C)C
1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377139-0.05g |
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one |
2137760-67-7 | 95.0% | 0.05g |
$707.0 | 2025-03-16 | |
| Enamine | EN300-377139-0.1g |
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one |
2137760-67-7 | 95.0% | 0.1g |
$741.0 | 2025-03-16 | |
| Enamine | EN300-377139-0.25g |
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one |
2137760-67-7 | 95.0% | 0.25g |
$774.0 | 2025-03-16 | |
| Enamine | EN300-377139-0.5g |
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one |
2137760-67-7 | 95.0% | 0.5g |
$809.0 | 2025-03-16 | |
| Enamine | EN300-377139-1.0g |
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one |
2137760-67-7 | 95.0% | 1.0g |
$842.0 | 2025-03-16 | |
| Enamine | EN300-377139-2.5g |
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one |
2137760-67-7 | 95.0% | 2.5g |
$1650.0 | 2025-03-16 | |
| Enamine | EN300-377139-5.0g |
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one |
2137760-67-7 | 95.0% | 5.0g |
$2443.0 | 2025-03-16 | |
| Enamine | EN300-377139-10.0g |
1-{2,7-diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one |
2137760-67-7 | 95.0% | 10.0g |
$3622.0 | 2025-03-16 |
1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one
Introduction to 1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one (CAS No. 2137760-67-7)
The compound 1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one, identified by the CAS number 2137760-67-7, represents a fascinating molecule with significant potential in the field of medicinal chemistry and pharmacology. This spirocyclic diamine derivative has garnered attention due to its unique structural framework and its implications in drug design and development. The spirocyclic core, characterized by a nitrogen-containing heterocycle linked to a nonane backbone, provides a versatile scaffold for further functionalization and exploration of biological activity.
Recent advancements in the study of spirocyclic compounds have highlighted their role as privileged scaffolds in medicinal chemistry. These structures often exhibit enhanced binding affinity and selectivity, making them valuable candidates for the development of novel therapeutic agents. The presence of two nitrogen atoms in the 2,7-Diazaspiro[3.5]nonan-7-yl moiety introduces additional opportunities for hydrogen bonding interactions, which are critical for optimizing receptor binding and improving pharmacokinetic properties.
The 2-methylpropan-1-one side chain appended to the spirocyclic system contributes to the compound's overall lipophilicity and metabolic stability. This balance between hydrophobicity and hydrophilicity is crucial for achieving optimal pharmacokinetic profiles, including appropriate absorption, distribution, metabolism, and excretion (ADME) characteristics. Such features are particularly important in the design of drugs intended for oral administration or systemic delivery.
In the context of contemporary pharmaceutical research, the synthesis and characterization of 1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one have opened new avenues for exploring its biological activity. Preliminary studies suggest that this compound may exhibit promising properties as an intermediate in the synthesis of bioactive molecules targeting neurological disorders. The spirocyclic structure is known to influence conformational flexibility, which can be leveraged to modulate interactions with biological targets such as enzymes or receptors involved in neurodegenerative diseases.
Moreover, the nitrogen-rich core of this compound aligns with the growing interest in nitrogen-containing heterocycles as pharmacophores. These heterocycles are prevalent in many bioactive natural products and synthetic drugs due to their ability to form stable hydrogen bonds and exhibit favorable electronic properties. The Diazaspiro[3.5]nonan framework provides a unique combination of these attributes, making it an attractive scaffold for further derivatization and exploration.
Recent computational studies have also shed light on the molecular dynamics and binding interactions of this compound. Molecular modeling techniques have been employed to predict how 1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one might interact with potential biological targets at the atomic level. These simulations have helped rationalize its structural features and provide insights into possible modifications that could enhance its potency or selectivity.
The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern medicinal chemistry. Key steps include spirocyclic ring formation followed by functional group manipulations to introduce the necessary substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.
In conclusion, 1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one (CAS No. 2137760-67-7) represents a significant advancement in pharmaceutical research due to its unique structural properties and potential biological applications. Its spirocyclic framework, combined with its nitrogen-rich core, offers a versatile platform for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new biological targets and mechanisms, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics.
2137760-67-7 (1-{2,7-Diazaspiro[3.5]nonan-7-yl}-2-methylpropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)